Ethyl Rosmarinate: A Technical Guide to its Natural Sources and Biosynthesis
Ethyl Rosmarinate: A Technical Guide to its Natural Sources and Biosynthesis
For Researchers, Scientists, and Drug Development Professionals
Abstract
Ethyl rosmarinate (B7790426), the ethyl ester of the well-known phenolic compound rosmarinic acid, is a naturally occurring bioactive molecule with potential applications in the pharmaceutical and nutraceutical industries. This technical guide provides an in-depth overview of the current scientific understanding of ethyl rosmarinate, focusing on its natural sources and biosynthetic pathway. While research on ethyl rosmarinate is less extensive than that on its parent compound, this document synthesizes the available information to provide a comprehensive resource for professionals in drug development and natural product research. The guide details the known and putative plant sources of ethyl rosmarinate, presents a proposed biosynthetic pathway based on established enzymatic reactions in phenylpropanoid metabolism, and outlines detailed experimental protocols for its extraction, isolation, and quantification. Furthermore, it explores the regulatory signaling pathways, particularly the jasmonate signaling cascade, that likely influence its production in plants.
Natural Sources of Ethyl Rosmarinate
Ethyl rosmarinate has been identified as a natural constituent in plants belonging to the Lamiaceae family. While quantitative data on its abundance is scarce in the current literature, its presence has been confirmed in the following species:
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Salvia chinensis : Studies have confirmed the isolation of ethyl rosmarinate from the ethyl acetate (B1210297) extract of this plant, alongside rosmarinic acid and methyl rosmarinate[1]. This indicates that Salvia chinensis is a key natural source of this compound.
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Lepechinia meyenii and Lepechinia floribunda : Phytochemical analysis of these Peruvian Lepechinia species using liquid chromatography-mass spectrometry (LC-MS) has also detected the presence of ethyl rosmarinate[2].
While not directly reporting the presence of ethyl rosmarinate, the occurrence of methyl rosmarinate in Perilla frutescens suggests that various alkyl esters of rosmarinic acid are naturally synthesized within the Lamiaceae family[3]. It is plausible that ethyl rosmarinate may be present in other members of the Salvia, Perilla, and other related genera, but further analytical studies are required for confirmation and quantification.
Table 1: Qualitative and Analytical Data of Ethyl Rosmarinate in Natural Sources
| Plant Species | Family | Compound Detected | Analytical Method | Quantitative Data | Reference |
| Salvia chinensis | Lamiaceae | Ethyl rosmarinate | Chromatography (Silica gel, Sephadex LH-20, RP-HPLC), Spectroscopic analysis | Not provided | [1] |
| Lepechinia meyenii | Lamiaceae | Ethyl rosmarinate | LC-MS | Detected (m/z 387.1080) | [2] |
| Lepechinia floribunda | Lamiaceae | Ethyl rosmarinate | LC-MS | Detected (m/z 387.1080) | [2] |
Biosynthesis Pathway of Ethyl Rosmarinate
The biosynthesis of ethyl rosmarinate is intrinsically linked to the well-elucidated pathway of its precursor, rosmarinic acid. The formation of ethyl rosmarinate is proposed to be a terminal step involving the esterification of rosmarinic acid with ethanol.
Biosynthesis of the Precursor: Rosmarinic Acid
The biosynthesis of rosmarinic acid is a convergent pathway that utilizes intermediates from both the phenylpropanoid and the tyrosine-derived pathways.
Phenylpropanoid Pathway Branch:
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L-Phenylalanine is deaminated by Phenylalanine Ammonia-Lyase (PAL) to form cinnamic acid .
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Cinnamic acid is then hydroxylated by Cinnamate-4-Hydroxylase (C4H) to yield p-coumaric acid .
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p-Coumaric acid is subsequently activated by 4-Coumarate:CoA Ligase (4CL) to produce p-coumaroyl-CoA .
Tyrosine-Derived Pathway Branch:
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L-Tyrosine is converted to 4-hydroxyphenylpyruvic acid by Tyrosine Aminotransferase (TAT) .
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4-Hydroxyphenylpyruvic acid is then reduced by Hydroxyphenylpyruvate Reductase (HPPR) to form 4-hydroxyphenyllactic acid .
Convergence and Formation of Rosmarinic Acid:
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Rosmarinic Acid Synthase (RAS) , a member of the BAHD acyltransferase family, catalyzes the esterification of p-coumaroyl-CoA and 4-hydroxyphenyllactic acid to form 4-coumaroyl-4'-hydroxyphenyllactate .
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This intermediate is then hydroxylated by a cytochrome P450 monooxygenase, CYP98A14 , at the 3 and 3' positions to yield rosmarinic acid .
Proposed Biosynthesis of Ethyl Rosmarinate
The final step in the biosynthesis of ethyl rosmarinate is the esterification of the carboxylic acid group of rosmarinic acid with ethanol. While a specific "rosmarinic acid O-ethyltransferase" has not yet been characterized, this reaction is likely catalyzed by an enzyme belonging to the alcohol acyltransferase (AAT) family. These enzymes are known to catalyze the formation of esters from a variety of alcohols and acyl-CoAs or other acyl donors.
The proposed enzymatic reaction is as follows:
Rosmarinic Acid + Ethanol -> Ethyl Rosmarinate + H₂O
The source of the ethyl group is likely ethanol, which is a common metabolite in plants. The specific AAT responsible for this reaction in Salvia chinensis and other source plants remains to be identified and characterized.
Regulatory Signaling Pathways
The biosynthesis of phenylpropanoids, including rosmarinic acid and its derivatives, is tightly regulated by various signaling pathways in response to developmental cues and environmental stimuli. The jasmonate signaling pathway is a key regulator of secondary metabolite production in plants, including the induction of genes involved in the phenylpropanoid pathway.
Abiotic and biotic stresses, such as wounding, herbivory, or pathogen attack, trigger the biosynthesis of jasmonic acid (JA). JA is then converted to its bioactive form, jasmonoyl-isoleucine (JA-Ile). JA-Ile binds to the F-box protein CORONATINE INSENSITIVE 1 (COI1) , which is part of an SCF E3 ubiquitin ligase complex. This binding leads to the degradation of Jasmonate ZIM-domain (JAZ) repressor proteins. The degradation of JAZ proteins releases the transcription factors they repress, such as MYC2 and other bHLH transcription factors, as well as members of the AP2/ERF, MYB, and WRKY families[4][5]. These activated transcription factors then bind to the promoters of target genes, including those encoding enzymes in the rosmarinic acid biosynthetic pathway (e.g., PAL, C4H, 4CL, TAT, HPPR, and RAS), leading to their increased expression and the subsequent accumulation of rosmarinic acid and, putatively, ethyl rosmarinate.
Experimental Protocols
Extraction and Isolation of Ethyl Rosmarinate
This protocol is adapted from methods used for the isolation of rosmarinic acid and other phenolic compounds from Lamiaceae species[1][6][7].
4.1.1. Materials and Reagents
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Dried and powdered plant material (e.g., Salvia chinensis leaves)
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Methanol (B129727) (HPLC grade)
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Ethyl acetate (HPLC grade)
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n-Hexane (HPLC grade)
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Deionized water
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Silica (B1680970) gel (for column chromatography, 70-230 mesh)
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Sephadex LH-20
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Rotary evaporator
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Chromatography column
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Thin-layer chromatography (TLC) plates (silica gel 60 F254)
4.1.2. Extraction Procedure
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Macerate the powdered plant material with methanol at room temperature for 24 hours. Repeat the extraction three times.
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Combine the methanol extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.
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Suspend the crude extract in deionized water and perform liquid-liquid partitioning sequentially with n-hexane and then ethyl acetate.
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Collect the ethyl acetate fraction, as ethyl rosmarinate is expected to partition into this phase.
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Dry the ethyl acetate fraction over anhydrous sodium sulfate (B86663) and evaporate the solvent to yield the ethyl acetate extract.
4.1.3. Isolation by Column Chromatography
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Silica Gel Chromatography:
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Dissolve the ethyl acetate extract in a minimal amount of methanol.
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Adsorb the extract onto a small amount of silica gel and dry it.
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Pack a chromatography column with silica gel slurried in n-hexane.
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Load the dried extract onto the top of the column.
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Elute the column with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity.
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Collect fractions and monitor by TLC, visualizing under UV light (254 nm and 365 nm).
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Combine fractions containing the compound of interest (based on comparison with a standard if available, or by subsequent analysis).
-
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Sephadex LH-20 Chromatography:
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For further purification, dissolve the enriched fractions in methanol.
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Apply the solution to a Sephadex LH-20 column equilibrated with methanol.
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Elute with methanol and collect fractions.
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Monitor fractions by TLC and combine those containing pure ethyl rosmarinate.
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Evaporate the solvent to obtain the purified compound.
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Quantitative Analysis by HPLC
This protocol is based on established methods for the quantification of rosmarinic acid and other phenolic compounds, and can be adapted for ethyl rosmarinate[8]. A specific method for a related compound, ethyl 3-(3,4-dihydroxyphenyl)propanoate, is also referenced.
4.2.1. Instrumentation and Chromatographic Conditions
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HPLC System: A system equipped with a diode array detector (DAD) or a UV-Vis detector.
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Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).
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Mobile Phase: A gradient of solvent A (e.g., 0.1% formic acid in water) and solvent B (e.g., acetonitrile (B52724) or methanol).
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Flow Rate: 1.0 mL/min.
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Injection Volume: 10-20 µL.
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Detection Wavelength: Approximately 330 nm, which is the characteristic absorbance maximum for the rosmarinic acid chromophore.
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Column Temperature: 30-40 °C.
Table 2: Example Gradient Elution Program for HPLC Analysis
| Time (min) | % Solvent A | % Solvent B |
| 0 | 90 | 10 |
| 20 | 60 | 40 |
| 25 | 10 | 90 |
| 30 | 10 | 90 |
| 31 | 90 | 10 |
| 35 | 90 | 10 |
4.2.2. Sample and Standard Preparation
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Standard Solution: Prepare a stock solution of purified ethyl rosmarinate (if available) in methanol. Prepare a series of dilutions to create a calibration curve (e.g., 1-100 µg/mL).
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Sample Preparation:
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Accurately weigh a known amount of the dried plant extract.
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Dissolve the extract in a known volume of methanol.
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Filter the solution through a 0.45 µm syringe filter prior to injection.
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4.2.3. Quantification
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Inject the standard solutions to generate a calibration curve of peak area versus concentration.
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Inject the sample solutions.
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Quantify the amount of ethyl rosmarinate in the sample by comparing its peak area to the calibration curve.
4.2.4. Method Validation
The analytical method should be validated for linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ) according to standard guidelines.
For more sensitive and selective quantification, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method can be developed. This would involve optimizing the ionization source parameters and selecting appropriate precursor and product ion transitions for multiple reaction monitoring (MRM).
Conclusion and Future Perspectives
Ethyl rosmarinate is a naturally occurring derivative of rosmarinic acid with confirmed presence in the Lamiaceae family, particularly in Salvia chinensis. While its biosynthetic pathway is not fully elucidated, it is highly probable that it is formed via the esterification of rosmarinic acid by an alcohol acyltransferase. The production of its precursor, rosmarinic acid, is known to be regulated by the jasmonate signaling pathway in response to various stresses.
Significant research gaps remain, most notably the lack of quantitative data on ethyl rosmarinate concentrations in various plant sources and the definitive identification and characterization of the enzyme responsible for its biosynthesis. Future research should focus on:
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Quantitative screening of a wider range of Lamiaceae species to identify rich natural sources of ethyl rosmarinate.
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Isolation and characterization of the putative alcohol acyltransferase involved in its formation.
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Transcriptomic and metabolomic studies to further elucidate the regulatory networks controlling its biosynthesis, particularly in response to elicitors like jasmonates.
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Evaluation of the biological activities of purified ethyl rosmarinate to explore its potential as a therapeutic agent.
This technical guide provides a solid foundation for researchers and drug development professionals to advance the understanding and potential application of this promising natural product.
References
- 1. [Chemical constituents of Salvia chinensis] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Phytochemical profile and rosmarinic acid purification from two Peruvian Lepechinia Willd. species (Salviinae, Mentheae, Lamiaceae) - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Rosmarinic Acid Enriched Fraction from Perilla frutescens Leaves Strongly Protects Indomethacin-Induced Gastric Ulcer in Rats - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Rosmarinic acid - Wikipedia [en.wikipedia.org]
- 5. A Comprehensive Review of Rosmarinic Acid: From Phytochemistry to Pharmacology and Its New Insight - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Rapid determination of rosmarinic acid and its two bioactive metabolites in the plasma of rats by LC-MS/MS and application to a pharmacokinetics study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. [Chemical constituents of Salvia chinensis]. | Semantic Scholar [semanticscholar.org]
- 8. cabidigitallibrary.org [cabidigitallibrary.org]
